Cas no 59277-89-3 (Acyclovir)

• Product Name: Acyclovir
• CAS No: 59277-89-3
• MF: C₈H₁₁N₅O₃
• MW: 225.204640626907
• MDL: MFCD00057880
• CID: 57390
• PubChem ID: 87559875
• Update Time: 2025-08-05

Acyclovir Chemical and Physical Properties

Names and Identifiers

• acycloguanosine
• 2-amino-1,9-dihydro-9-((2-hydroxyethoxy)methyl)-6h-purin-6-one
• 2-AMINO-9-(2-HYDROXY-ETHOXYMETHYL)-1,9-DIHYDRO-PURIN-6-ONE
• ACICLOVIR
• ACV
• ACYCLOVIR
• ACYCLOVIR SUBST
• AKOS NCG1-0055
• 1,9-dihydro-2-amino-9-((2-hydroxyethoxy)methyl)-6h-purin-6-on
• 2-amino-1,9-dihydro-9-((2-hydroxyethoxy)-methyl)-6h-purin-6-on
• aciclovirum(latin)
• aclovir
• Acycolguanosine
• vipral
• virorax
• w-248-u
• Acyclovir (Patented-No Supply)
• N(9)-Oxyethoxymethylguanine (Acyclovir)
• 9-[(2-Hydroxyethoxy)Methyl]Guanine
• 2-Amino-9-((2-hydroxyethoxy)methyl)-1H-purin-6(9H)-one
• Poviral
• Vimrax
• Zoviax
• Zyclir
• Zovirax
• Aciclovirum
• Zovir
• Aciclovirum [Latin]
• Sitavig
• Aciclovier
• 9-HYROXYETHOXYMETHYLGUANINE
• Aciclovirum [INN-Latin]
• 9-(2-Hydroxyethoxy)methylguanine
• 9-((2-Hydroxyethoxy)methyl)guanine
• Acicloftal
• Cargosil
• Acyclovir-side chain-2-3H
• 2-ami
• IDI1_000185
• 2-amino-9-[(2-hydroxyethoxy)methyl]hydropurin-6-one
• NSC645011
• A832236
• NS00009000
• 6H-Purin-6-one, 2-amino-1,9-dihydro-9-[(2-hydroxyethoxy)methyl]-
• Opera_ID_1674
• ACICLOVIR [JAN]
• AM20100442
• KBioGR_000889
• 2-Amino-9-(2-hydroxy-ethoxymethyl)-5,9-dihydro-purin-6-one
• 2-amino-9-((2-hydroxyethoxy)methyl)-3H-purin-6(9H)-one
• NINDS_000185
• AKOS022135433
• Activir
• 2-azanyl-9-(2-hydroxyethyloxymethyl)-3H-purin-6-one
• Acyclovir, United States Pharmacopeia (USP) Reference Standard
• 2-amino-9-{[(2-hydroxyethyl)oxy]methyl}-1,9-dihydro-6H-purin-6-one
• UNII-X4HES1O11F
• 2-amino-9-(2-hydroxyethoxymethyl)-1H-purin-6-one
• NSC-780378
• Genvir
• NCGC00015061-05
• Aciclovir 1.0 mg/ml in Dimethyl Sulfoxide
• Acic
• 2-Amino-9-[(2-hydroxyethoxy)methyl]-1,9-dihydro-6H-purin-6-one #
• 2-amino-9-((2-hydroxyethoxy)methyl)-1,9-dihydro-6H-purin-6-one
• NCGC00015061-07
• SY051130
• Maynar
• Cyclovir
• Prestwick3_000086
• BIDD:GT0646
• DTXSID1022556
• 9(2-hydroxyethoxymethyl)guanine
• CCG-39909
• VALACICLOVIR HYDROCHLORIDE HYDRATE IMPURITY B [EP IMPURITY]
• KBioSS_002219
• Acyclovir (Aciclovir)
• 2-Amino-1,9-dihydro-9-[(2-hydroxyethoxy)methyl]-6H-purin-6-one
• NCGC00015061-29
• KBio2_004787
• Aciclovir, British Pharmacopoeia (BP) Reference Standard
• Acyclovir (USAN:USP)
• NSC 645011
• Spectrum_001739
• BSPBio_003348
• Aciclovir for peak identification 1, European Pharmacopoeia (EP) Reference Standard
• Q147101
• HY-17422
• NCGC00015061-12
• HMS2234K21
• BW-248-U
• AKOS000656213
• NCGC00015061-09
• HMS1568A14
• ACYCLOVIR (USP-RS)
• NCGC00015061-01
• Tox21_500037
• ACV; Acycloguanosine; Acyclovir; NSC 645011; NSC-645011; NSC645011
• 2-Amino-9-[(2-hydroxyethoxy)methyl]-1,9-dihydro-6H-purin-6-one
• Tox21_110075
• BDBM50021776
• NCGC00093555-04
• 88713-38-6
• A 4669
• BRD-K32318651-001-17-9
• NCGC00015061-13
• Aciclovir for peak identification 2, European Pharmacopoeia (EP) Reference Standard
• ACICLOVIR (IARC)
• NSC758477
• s1807
• NCGC00015061-03
• Acyclovir [USAN]
• KBio2_002219
• Zovirax (TN)
• DRG-0008
• Acyclovir, Pharmaceutical Secondary Standard; Certified Reference Material
• 69657-51-8 (Na salt)
• NSC335752
• SW196324-3
• VALACICLOVIR HYDROCHLORIDE IMPURITY B (EP IMPURITY)
• Acyclovir & Pluronic F-68
• NCGC00015061-04
• Q-200591
• Aciclovir for system suitability, European Pharmacopoeia (EP) Reference Standard
• Novirus
• DTXCID102556
• 59277-89-3
• ACICLOVIR [MART.]
• SPBio_001466
• SCHEMBL9828560
• HMS500J07
• Aciclovirum (Latin)
• Z1546610471
• Acycloguanosine, >=99% (HPLC), powder
• NCGC00015061-08
• KBio1_000185
• Prestwick_6
• Aciclovir, European Pharmacopoeia (EP) Reference Standard
• NCGC00015061-02
• Spectrum3_001874
• Aciclovirum (INN-Latin)
• Acyclovir Lauriad
• 2-amino-9-((2-hydroxyethoxy)methyl)-3,9-dihydro-6H-purin-6-one
• 2-amino-9-(2-hydroxyethoxymethyl)purin-6-ol
• X4HES1O11F
• NC00717
• MLS000069633
• NCGC00260722-01
• SCHEMBL3175
• Wellcome-248U
• NCGC00093555-02
• KBio2_007355
• KS-1027
• HMS3260G15
• Gerpevir
• Lopac0_000037
• AcycloFoam
• Lopac-A-4669
• EINECS 261-685-1
• HMS3677D21
• HSDB 6511
• Spectrum2_001563
• Aciclovir [INN]
• Hascovir
• Aciclovir (JP17/INN)
• KBio3_002850
• NCGC00093555-01
• CCRIS 1953
• NSC-758477
• HMS3372K02
• SMR000058225
• BCP11036
• NCGC00093555-03
• F2173-0946
• CHEMBL184
• 2-Amino-9-(2-hydroxy-ethoxymethyl)-5,9-dihydro-purin-6-one (ACV)
• SR-01000075540-5
• SMP1_000007
• 9-(2-Hydroxyethoxymethyl)guanine
• ACYCLOVIR [USP-RS]
• BPBio1_000014
• ACICLOVIR (EP MONOGRAPH)
• AKOS015995680
• NCGC00167756-01
• 9-[(2-Hydroxyethoxy)-methyl]guanine
• 6H-Purin-6-one, 2-amino-1,9-dihydro-9-((2-hydroxyethoxy)methyl)-
• 6H-Purin-6-one, 1,9-dihydro-2-amino-9-((2-hydroxyethoxy)methyl)-
• VALACICLOVIR HYDROCHLORIDE HYDRATE IMPURITY B (EP IMPURITY)
• DivK1c_000185
• SPECTRUM1503603
• VALACICLOVIR HYDROCHLORIDE IMPURITY B [EP IMPURITY]
• SDCCGSBI-0050026.P003
• BSPBio_000012
• NCGC00015061-28
• J05AB01
• BW-248U
• 2-amino-9-[(2-hydroxyethoxy)methyl]-6,9-dihydro-3H-purin-6-one
• Acyclo-V
• FT-0657847
• Sitavig (TN)
• NCGC00381719-03
• ACYCLOVIR [HSDB]
• Prestwick2_000086
• ACICLOVIR [WHO-IP]
• CS-1353
• MFCD00057880
• DB00787
• C8H11N5O3
• HMS3655C14
• AC-8068
• ACICLOVIR [EP MONOGRAPH]
• Acyclovir [USAN:USP]
• Sitavir
• 2-amino-9-(2-hydroxyethoxymethyl)-3H-purin-6-one
• ACYCLOVIR [MI]
• HMS3259N10
• HMS1922E08
• NCGC00015061-06
• Acyclovir (USP)
• AC2
• NSC780378
• D00222
• HMS2095A14
• CHEBI:2453
• Pharmakon1600-01503603
• 1pwy
• D06BB03
• NCGC00015061-10
• ACICLOVIR (MART.)
• GTPL4829
• C06810
• InChI=1/C8H11N5O3/c9-8-11-6-5(7(15)12-8)10-3-13(6)4-16-2-1-14/h3,14H,1-2,4H2,(H3,9,11,12,15
• ACYCLOVIR-SIDECHAIN-2-3H
• Spectrum4_000225
• EU-0100037
• A935190
• ACYCLOVIR [VANDF]
• ACYCLOVIR (USP MONOGRAPH)
• NCGC00167756-02
• FT-0621607
• Tox21_110075_1
• S01AD03
• SPBio_001951
• EN300-123010
• NSC-645011
• Prestwick1_000086
• Viropump
• ACICLOVIRUM [WHO-IP]
• ACICLOVIR [WHO-DD]
• BDBM50103518
• HMS2090G09
• Prestwick0_000086
• SR-01000075540-1
• ACYCLOVIR [USP MONOGRAPH]
• 141294-79-3
• ACYCLOVIR [ORANGE BOOK]
• ACICLOVIR [IARC]
• HMS3712A14
• CAS-59277-89-3
• NCGC00022426-03
• SR-01000075540-3
• AVACLYR
• 9-(2-hydroxyethoxy methyl) guanine
• LP00037
• Spectrum5_001093
• HMS3269M15
• SR-01000075540
• ACV & Pluronic F-68
• HMS3413D21
• Aciclovir for peak identification 2
• Aciclovir for system suitability
• BRD-K32318651-001-24-5
• GLXC-04946
• STL301862
• 2-amino-9-[(2-hydroxyethoxy)methyl]-3,9-dihydro-6H-purin-6-one
• Aciclovir (JP18/INN)
• STK796771
• BRD-K32318651-001-22-9
• A1915
• 2-amino-9-[(2-hydroxyethoxy)methyl]-9H-purin-6-ol
• BRD-K32318651-001-23-7
• 2-amino-9-[(2-hydroxyethoxy)methyl]-6,9-dihydro-1H-purin-6-one
• BRD-K32318651-001-21-1
• BBL009642
• STL257059
• Acyclovir

• MDL： MFCD00057880
• Inchi： 1S/C8H11N5O3/c9-8-11-6-5(7(15)12-8)10-3-13(6)4-16-2-1-14/h3,14H,1-2,4H2,(H3,9,11,12,15)
• InChI Key： MKUXAQIIEYXACX-UHFFFAOYSA-N
• SMILES： O(CCO)CN1C=NC2C(NC(N)=NC1=2)=O

Computed Properties

• Exact Mass: 225.08600
• Monoisotopic Mass: 225.086189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: nothing
• Topological Polar Surface Area: 115

Experimental Properties

• Color/Form: Powder
• Density: 1.3654 (rough estimate)
• Melting Point: 262°C(lit.)
• Boiling Point: 595°C at 760 mmHg
• Flash Point: 595 °C at 760 mmHg
• Refractive Index: 1.8000 (estimate)
• Solubility: H2O: 0.7 mg/mL
• Water Partition Coefficient: Soluble in 1M HCl at 50mg/ml. Soluble in water at 0.7mg/ml. Also soluble in DMSO
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 119.05000
• LogP: -0.75060
• Merck: 146

Acyclovir Security Information

• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H316-H320
• Warning Statement： P264-P305+P351+P338+P337+P313-P332+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S22-S24/25
• RTECS：UP0791400
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Toxicity：LD50 in mice (mg/kg): >10,000 orally; 1000 i.p. (Schaeffer)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36/37/38
• Safety Term：S22-S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Purinones
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents